Cas no 81010-88-0 (1,3-Benzenedisulfonic acid, 2,5-dihydroxy-)

• Product Name: 1,3-Benzenedisulfonic acid, 2,5-dihydroxy-
• CAS No: 81010-88-0
• MF: C₆H₆O₈S₂
• MW: 270.237040042877
• CID: 4197358
• Update Time: 2025-03-30

1,3-Benzenedisulfonic acid, 2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonic acid, 2,5-dihydroxy-
• Calcium Dobesilate Impurity 5
• Etamsylate Impurity 13
• Methanamine,1,1,1-trifluoro-
• Etamsylate Impurity 13 Monomer

• Inchi： 1S/C6H6O8S2/c7-3-1-4(15(9,10)11)6(8)5(2-3)16(12,13)14/h1-2,7-8H,(H,9,10,11)(H,12,13,14)
• InChI Key： QBKJESDEARMHGB-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=CC(O)=CC(S(O)(=O)=O)=C1O

Experimental Properties

• Density: 2.049±0.06 g/cm3(Predicted)
• pka: -1.34±0.50(Predicted)